Cas no 2169497-59-8 (3-amino-2,3-dimethylpentanoic acid)

• Product Name: 3-amino-2,3-dimethylpentanoic acid
• CAS No: 2169497-59-8
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 6424832
• PubChem ID: 165520548
• Update Time: 2025-10-28

3-amino-2,3-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2,3-dimethylpentanoic acid
• EN300-1296985
• 2169497-59-8

• Inchi： 1S/C7H15NO2/c1-4-7(3,8)5(2)6(9)10/h5H,4,8H2,1-3H3,(H,9,10)
• InChI Key： JEMHZGDHLBFFOJ-UHFFFAOYSA-N
• SMILES： OC(C(C)C(C)(CC)N)=O

Computed Properties

• Exact Mass: 145.110278721g/mol
• Monoisotopic Mass: 145.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-amino-2,3-dimethylpentanoic acid

Introduction to 3-amino-2,3-dimethylpentanoic acid (CAS No. 2169497-59-8)

3-amino-2,3-dimethylpentanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2169497-59-8, is a significant compound in the field of organic chemistry and pharmaceutical research. This amino acid derivative has garnered attention due to its unique structural properties and potential applications in drug development and biochemical studies. The compound features a branched-chain structure with two methyl groups substituents on the second and third carbon atoms, which contributes to its distinct chemical behavior and reactivity.

The molecular formula of 3-amino-2,3-dimethylpentanoic acid is C₇H₁₃N₁O₂, reflecting its composition of seven carbon atoms, thirteen hydrogen atoms, one nitrogen atom, and two oxygen atoms. This configuration imparts specific physicochemical properties, such as solubility in polar solvents and a certain degree of stability under standard conditions. The presence of both an amino group (-NH₂) and a carboxylic acid group (-COOH) makes it a versatile intermediate in synthetic chemistry.

In recent years, 3-amino-2,3-dimethylpentanoic acid has been explored for its potential role in the synthesis of bioactive molecules. Its branched structure mimics natural amino acids found in proteins but with modified side chains, offering a platform for designing novel peptides or enzyme inhibitors. The flexibility introduced by the methyl groups on the second and third carbons allows for diverse conformational states, which can be exploited in drug design to enhance binding affinity or metabolic stability.

One of the most promising applications of 3-amino-2,3-dimethylpentanoic acid lies in its use as a building block for peptidomimetics. Peptidomimetics are designed to mimic the biological activity of natural peptides but with improved pharmacokinetic properties. The structural features of this compound enable the creation of analogs that can interact with biological targets without being susceptible to degradation by proteases. This has significant implications for the development of long-acting drugs or probes for biochemical research.

Recent studies have highlighted the utility of 3-amino-2,3-dimethylpentanoic acid in the synthesis of non-proteinogenic amino acids. These non-standard amino acids are increasingly recognized for their role in modulating cellular processes and have been investigated as potential therapeutic agents. The ability to incorporate 3-amino-2,3-dimethylpentanoic acid into peptide chains allows researchers to explore new chemical space, leading to the discovery of novel bioactivities. For instance, derivatives of this compound have shown promise in inhibiting specific enzymes implicated in inflammatory diseases.

The synthesis of 3-amino-2,3-dimethylpentanoic acid typically involves multi-step organic reactions starting from readily available precursors. Advanced synthetic methodologies, such as catalytic asymmetric hydrogenation or enzymatic resolutions, have been employed to achieve high enantiomeric purity if required for pharmaceutical applications. The efficiency and scalability of these synthetic routes are crucial for industrial production and ensure that researchers have access to sufficient quantities of the compound for their studies.

The pharmacological potential of 3-amino-2,3-dimethylpentanoic acid has been further explored through computational modeling and high-throughput screening assays. These approaches have identified lead compounds that exhibit desirable interactions with biological targets. For example, virtual screening campaigns have revealed derivatives that show inhibitory activity against kinases or proteases relevant to cancer therapy. Such findings underscore the importance of structurally diverse building blocks like 3-amino-2,3-dimethylpentanoic acid in drug discovery pipelines.

In conclusion, 3-amino-2,3-dimethylpentanoic acid (CAS No. 2169497-59-8) represents a valuable asset in synthetic chemistry and medicinal chemistry. Its unique structural features make it an excellent candidate for designing novel bioactive molecules with potential therapeutic applications. As research continues to uncover new uses for this compound, it is likely to remain at the forefront of academic and industrial investigations into next-generation pharmaceuticals.